Cas no 1782749-33-0 (1-(pyridin-2-yl)-1H-imidazole-2-carbaldehyde)

• Product Name: 1-(pyridin-2-yl)-1H-imidazole-2-carbaldehyde
• CAS No: 1782749-33-0
• MF: C₉H₇N₃O
• MW: 173.171381235123
• MDL: MFCD30657703
• CID: 5241513
• Update Time: 2025-06-09

1-(pyridin-2-yl)-1H-imidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-carboxaldehyde, 1-(2-pyridinyl)-
• 1-(pyridin-2-yl)-1H-imidazole-2-carbaldehyde

• MDL： MFCD30657703
• Inchi： 1S/C9H7N3O/c13-7-9-11-5-6-12(9)8-3-1-2-4-10-8/h1-7H
• InChI Key： LFBBFKJGOXJRSQ-UHFFFAOYSA-N
• SMILES： C1(C=O)N(C2=NC=CC=C2)C=CN=1

Additional information on 1-(pyridin-2-yl)-1H-imidazole-2-carbaldehyde

Research Brief on 1-(pyridin-2-yl)-1H-imidazole-2-carbaldehyde (CAS: 1782749-33-0) in Chemical Biology and Pharmaceutical Applications

The compound 1-(pyridin-2-yl)-1H-imidazole-2-carbaldehyde (CAS: 1782749-33-0) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic aldehyde, featuring a pyridine-imidazole scaffold, serves as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders. Recent studies highlight its role in modulating protein-protein interactions and enzyme inhibition, particularly in kinase and protease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-(pyridin-2-yl)-1H-imidazole-2-carbaldehyde as a precursor for developing selective kinase inhibitors. The research team utilized structure-activity relationship (SAR) analysis to optimize the compound's derivatives, achieving nanomolar potency against specific oncogenic kinases while minimizing off-target effects. The study emphasized the compound's unique ability to form hydrogen bonds with key residues in the ATP-binding pocket, a feature critical for its selectivity.

In the realm of antimicrobial research, a recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported novel derivatives of 1-(pyridin-2-yl)-1H-imidazole-2-carbaldehyde exhibiting broad-spectrum activity against drug-resistant bacterial strains. The lead compound from this series showed remarkable efficacy against methicillin-resistant Staphylococcus aureus (MRSA) with an MIC value of 0.5 μg/mL, outperforming current standard treatments. Mechanistic studies revealed that these derivatives interfere with bacterial cell wall biosynthesis by inhibiting penicillin-binding proteins.

From a synthetic chemistry perspective, advances in the preparation of 1-(pyridin-2-yl)-1H-imidazole-2-carbaldehyde have been reported in Organic Process Research & Development (2023). Researchers developed a scalable, green chemistry approach using continuous flow technology, achieving an 85% yield with significantly reduced solvent waste compared to traditional batch methods. This innovation addresses previous challenges in large-scale production of this valuable building block.

Emerging applications in neurodegenerative disease research have also been documented. A 2024 ACS Chemical Neuroscience study demonstrated that carefully designed derivatives of 1-(pyridin-2-yl)-1H-imidazole-2-carbaldehyde can cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. The compounds were shown to reduce tau hyperphosphorylation and amyloid-β aggregation through dual modulation of GSK-3β and CDK5 pathways.

As research progresses, the structural versatility of 1-(pyridin-2-yl)-1H-imidazole-2-carbaldehyde continues to inspire novel drug design strategies. Current challenges include optimizing pharmacokinetic properties and further improving target specificity. With several derivatives now entering preclinical evaluation, this compound class holds promise for addressing unmet medical needs across multiple therapeutic areas.